Cas no 1510398-68-1 (3-(4-Fluoro-3-methylphenyl)butan-2-ol)

• Product Name: 3-(4-Fluoro-3-methylphenyl)butan-2-ol
• CAS No: 1510398-68-1
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 5565701
• PubChem ID: 80076427
• Update Time: 2025-05-20

3-(4-Fluoro-3-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1510398-68-1
• AKOS018637242
• EN300-1636347
• 3-(4-fluoro-3-methylphenyl)butan-2-ol
• 3-(4-Fluoro-3-methylphenyl)butan-2-ol

• Inchi： 1S/C11H15FO/c1-7-6-10(4-5-11(7)12)8(2)9(3)13/h4-6,8-9,13H,1-3H3
• InChI Key： FISNTVIVEXDECX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)C(C)C(C)O

Computed Properties

• Exact Mass: 182.110693260g/mol
• Monoisotopic Mass: 182.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(4-Fluoro-3-methylphenyl)butan-2-ol

Introduction to 3-(4-Fluoro-3-methylphenyl)butan-2-ol (CAS No. 1510398-68-1) in Modern Chemical and Pharmaceutical Research

3-(4-Fluoro-3-methylphenyl)butan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1510398-68-1, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, featuring a butan-2-ol backbone substituted with a 4-fluoro-3-methylphenyl group, has garnered attention due to its unique structural and functional properties. The presence of a fluorine atom at the para position relative to the methyl group introduces electronic and steric effects that make this compound a valuable intermediate in the synthesis of various bioactive molecules.

The 4-fluoro-3-methylphenyl moiety is particularly noteworthy for its role in modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, improve binding affinity, and alter lipophilicity. In the case of 3-(4-fluoro-3-methylphenyl)butan-2-ol, these attributes make it a promising building block for designing novel therapeutic agents targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for drug discovery. Studies have demonstrated that the fluorinated aromatic ring can interact with specific amino acid residues in protein targets, thereby influencing receptor binding and downstream signaling pathways. This has led to increased interest in exploring derivatives of 3-(4-fluoro-3-methylphenyl)butan-2-ol as potential candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and chronic inflammatory diseases.

One particularly intriguing application of this compound is in the development of fluorinated ligands for positron emission tomography (PET) imaging probes. The ability to label biological targets with fluorine-containing compounds allows researchers to visualize disease processes in real time with high precision. For instance, PET scans using radiotracers derived from 3-(4-fluoro-3-methylphenyl)butan-2-ol have shown promise in detecting neurodegenerative disorders by tracking the accumulation of pathological proteins in the brain.

The synthesis of 3-(4-fluoro-3-methylphenyl)butan-2-ol involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include Friedel-Crafts alkylation followed by reduction and fluorination protocols. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yield. These developments align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

In vitro studies have revealed that derivatives of 3-(4-fluoro-3-methylphenyl)butan-2-ol exhibit notable biological activity. For example, certain analogs have demonstrated inhibitory effects on enzymes implicated in cancer progression, such as tyrosine kinases and cyclooxygenases. Additionally, preclinical trials have shown that these compounds can modulate immune responses by interacting with cytokine receptors, offering a potential therapeutic strategy for autoimmune diseases.

The role of fluorine in enhancing drug bioavailability is another critical aspect worth mentioning. Fluorinated compounds often exhibit longer half-lives due to reduced metabolic clearance by enzymes like cytochrome P450. This property is particularly advantageous for drugs that require prolonged action or repeated dosing. The incorporation of a fluorine atom at the 4-position of the aromatic ring in 3-(4-fluoro-3-methylphenyl)butan-2-ol exemplifies this principle, contributing to its stability under physiological conditions.

Emerging research also explores the use of 3-(4-fluoro-3-methylphenyl)butan-2-ol as a chiral auxiliary in asymmetric synthesis. The presence of both stereocenters—carbon 2 of the butanol moiety and carbon 1' attached to the phenyl ring—provides opportunities for constructing enantiomerically pure compounds with high enantiomeric excess (ee). Such compounds are essential for developing single-enantiomer drugs that maximize therapeutic efficacy while minimizing side effects.

The growing interest in fluorinated compounds has spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are routinely employed to confirm molecular structure and purity. These methods are crucial for ensuring that synthesized derivatives retain their intended properties during drug development.

Industrial applications of 3-(4-fluoro-3-methylphenyl)butan-2-ol extend beyond academic research. Pharmaceutical companies are increasingly incorporating fluorinated building blocks into their libraries due to their proven utility in generating lead compounds. Collaborative efforts between academia and industry have accelerated the translation of laboratory discoveries into clinical candidates, fostering progress toward treating unmet medical needs.

The future prospects for this compound remain promising as new synthetic methodologies continue to evolve. Advances in flow chemistry, photoredox catalysis, and biocatalysis offer novel pathways for producing complex fluorinated structures efficiently. Such innovations not only enhance scalability but also enable access to previously inaccessible derivatives, expanding the chemical space available for drug discovery.

In conclusion, 3-(4-fluoro-3-methylphenyl)butan-2-ol (CAS No. 1510398-68-1) represents a cornerstone molecule in modern chemical biology and pharmaceutical research. Its unique structural features, coupled with its synthetic tractability, make it an indispensable tool for designing next-generation therapeutics. As scientific understanding deepens and technology advances, this compound will undoubtedly continue to play a pivotal role in addressing some of today's most pressing health challenges.